Cas no 861208-16-4 (Ethyl 3-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylate)

• Product Name: Ethyl 3-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylate
• CAS No: 861208-16-4
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• MDL: MFCD06496148
• CID: 2951993
• PubChem ID: 5260614
• Update Time: 2025-07-18

Ethyl 3-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 乙基3-溴-6-氯咪唑并[1,2-A]吡啶-2-羧酸酯
• ethyl 3-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate
• F16292
• ethyl3-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate
• SR-01000307528
• AKOS005070082
• MFCD06496148
• SR-01000307528-1
• 861208-16-4
• CS-0313404
• 1Y-0822
• Ethyl 3-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylate

• MDL： MFCD06496148
• Inchi： 1S/C10H8BrClN2O2/c1-2-16-10(15)8-9(11)14-5-6(12)3-4-7(14)13-8/h3-5H,2H2,1H3
• InChI Key： PEINUXVIHDZXNP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C2C=CC(=CN21)Cl

Computed Properties

• Exact Mass: 301.94577g/mol
• Monoisotopic Mass: 301.94577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.6

Experimental Properties

• Melting Point: 144-146°

Ethyl 3-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 3-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 861208-16-4)

Ethyl 3-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 861208-16-4) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of Ethyl 3-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate lies in its fused ring system, which combines an imidazole and a pyridine moiety. This architecture is often associated with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Recent studies have highlighted the role of similar compounds in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug development. As the demand for novel therapeutic agents grows, compounds like 861208-16-4 are gaining attention for their versatility and efficacy.

In the context of green chemistry and sustainable synthesis, Ethyl 3-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate has been explored as a building block for environmentally friendly protocols. Researchers are investigating its use in catalyzed cross-coupling reactions, which minimize waste and reduce reliance on hazardous reagents. This aligns with the global shift toward sustainable pharmaceutical manufacturing, a trend frequently searched by professionals in the field. The compound's stability under various reaction conditions further underscores its utility in scalable processes.

Another area of interest is the compound's potential role in anticancer research. Imidazo[1,2-a]pyridine derivatives have shown promise in inhibiting tumor growth by modulating cellular pathways. The bromo and chloro groups in CAS No. 861208-16-4 provide strategic sites for further functionalization, enabling the creation of targeted therapies. This has sparked discussions in academic forums and search queries related to precision medicine and small-molecule inhibitors.

From a commercial perspective, Ethyl 3-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate is available through specialized chemical suppliers, often listed under its CAS number or synonyms. Its pricing and availability are frequently searched by procurement professionals and synthetic chemists. Quality control measures, such as HPLC purity and NMR characterization, are critical for ensuring its suitability in high-stakes applications. These factors contribute to its reputation as a reliable reagent in industrial and academic settings.

In summary, Ethyl 3-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 861208-16-4) is a multifaceted compound with broad applicability in medicinal chemistry and material science. Its structural features, combined with emerging trends like sustainable synthesis and targeted drug delivery, position it as a subject of ongoing research and innovation. As scientific inquiries evolve, this compound is likely to remain a focal point for advancements in heterocyclic chemistry.